Cas no 1805576-24-2 (4-Bromo-2-bromomethyl-3-chloropyridine)

• Product Name: 4-Bromo-2-bromomethyl-3-chloropyridine
• CAS No: 1805576-24-2
• MF: C₆H₄Br₂ClN
• MW: 285.363658905029
• CID: 4900008
• Update Time: 2025-11-02

4-Bromo-2-bromomethyl-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-bromomethyl-3-chloropyridine

• Inchi： 1S/C6H4Br2ClN/c7-3-5-6(9)4(8)1-2-10-5/h1-2H,3H2
• InChI Key： ONNRBCNHQMMFJR-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=CN=1)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-bromomethyl-3-chloropyridine

Recent Advances in the Application of 4-Bromo-2-bromomethyl-3-chloropyridine (CAS: 1805576-24-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-bromomethyl-3-chloropyridine (CAS: 1805576-24-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its brominated and chlorinated pyridine core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in medicinal chemistry.

One of the most notable applications of 4-Bromo-2-bromomethyl-3-chloropyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modify the pyridine scaffold with various substituents allows for the fine-tuning of inhibitor selectivity and potency. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which showed promising activity against resistant cancer cell lines. The bromomethyl group at the 2-position was particularly instrumental in facilitating further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its role in kinase inhibitor development, 4-Bromo-2-bromomethyl-3-chloropyridine has been investigated for its potential in antimicrobial drug discovery. Researchers have utilized its reactive bromine and chlorine substituents to synthesize derivatives with enhanced antibacterial and antifungal properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyridine-based compounds derived from 1805576-24-2, which exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. These findings underscore the compound's utility in addressing the growing challenge of antibiotic resistance.

Beyond its therapeutic applications, 4-Bromo-2-bromomethyl-3-chloropyridine has also been employed in chemical biology as a versatile building block for probe development. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for the synthesis of fluorescent or affinity-based probes, which are essential tools for studying biological processes. For instance, a 2022 study in Chemical Communications described the use of this compound to create a fluorescent probe for detecting reactive oxygen species (ROS) in live cells, providing valuable insights into oxidative stress-related diseases.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 4-Bromo-2-bromomethyl-3-chloropyridine. Recent advancements in synthetic methodologies, such as flow chemistry and catalytic bromination, have addressed some of these issues, improving yield and purity. A 2023 review in Organic Process Research & Development highlighted these innovations, emphasizing their potential to streamline the production of this compound for industrial and academic use.

In conclusion, 4-Bromo-2-bromomethyl-3-chloropyridine (CAS: 1805576-24-2) continues to be a valuable asset in chemical biology and pharmaceutical research. Its multifaceted reactivity and adaptability make it a cornerstone in the development of novel therapeutics and biological probes. As research progresses, further exploration of its derivatives and applications is expected to yield even more groundbreaking discoveries in the field.